Cas no 2228384-56-1 (N-3-(pyrrolidin-1-yl)propylhydroxylamine)

• Product Name: N-3-(pyrrolidin-1-yl)propylhydroxylamine
• CAS No: 2228384-56-1
• MF: C₇H₁₆N₂O
• MW: 144.214741706848
• CID: 5967100
• PubChem ID: 153770465
• Update Time: 2025-06-11

N-3-(pyrrolidin-1-yl)propylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-3-(pyrrolidin-1-yl)propylhydroxylamine
• 2228384-56-1
• N-[3-(pyrrolidin-1-yl)propyl]hydroxylamine
• EN300-1774096

• Inchi： 1S/C7H16N2O/c10-8-4-3-7-9-5-1-2-6-9/h8,10H,1-7H2
• InChI Key： PDQHDUDNXAORKX-UHFFFAOYSA-N
• SMILES： ONCCCN1CCCC1

Computed Properties

• Exact Mass: 144.126263138g/mol
• Monoisotopic Mass: 144.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 81.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 35.5Ų

Additional information on N-3-(pyrrolidin-1-yl)propylhydroxylamine

Introduction to N-3-(pyrrolidin-1-yl)propylhydroxylamine and Its Significance in Modern Chemical Biology

N-3-(pyrrolidin-1-yl)propylhydroxylamine, a compound with the CAS number 2228384-56-1, represents a fascinating molecule in the realm of chemical biology. This compound has garnered significant attention due to its unique structural features and potential applications in pharmaceutical research and drug development. The pyrrolidin-1-yl moiety, a key structural component, is known for its versatility in enhancing the bioavailability and binding affinity of various bioactive molecules. This introduction delves into the chemical properties, synthesis methods, and recent applications of N-3-(pyrrolidin-1-yl)propylhydroxylamine, highlighting its role in advancing therapeutic strategies.

The molecular structure of N-3-(pyrrolidin-1-yl)propylhydroxylamine consists of a propyl chain linked to a hydroxylamine group, with the pyrrolidin-1-yl ring fused at the third carbon position. This configuration imparts unique electronic and steric properties to the molecule, making it an attractive candidate for further chemical modifications and biological evaluations. The presence of both hydrophobic and hydrophilic regions in its structure allows for favorable interactions with biological targets, enhancing its potential as a pharmacophore.

In terms of synthesis, N-3-(pyrrolidin-1-yl)propylhydroxylamine can be prepared through a multi-step process involving the reaction of pyrrolidine derivatives with propyl halides followed by nucleophilic substitution with hydroxylamine. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have also been explored to improve yield and purity. These synthetic methodologies ensure that researchers can obtain high-quality samples for further studies, facilitating the exploration of its biological activities.

The significance of N-3-(pyrrolidin-1-yl)propylhydroxylamine lies in its potential applications across various fields of biomedical research. Recent studies have highlighted its role as a key intermediate in the development of novel drugs targeting neurological disorders. The pyrrolidin-1-yl group is particularly noted for its ability to modulate neurotransmitter receptors, making this compound a promising candidate for therapies related to conditions such as Alzheimer's disease and Parkinson's disease. Additionally, its hydroxylamine functionality suggests potential anti-inflammatory and antioxidant properties, which are crucial in combating chronic diseases.

Evidence from preclinical studies indicates that N-3-(pyrrolidin-1-yl)propylhydroxylamine exhibits significant binding affinity to certain enzymes and receptors involved in disease pathways. For instance, research has demonstrated its interaction with monoamine oxidase (MAO) inhibitors, which are widely used in treating depression and anxiety disorders. The ability of this compound to modulate these enzymes could lead to the development of more effective and targeted therapeutics. Furthermore, its structural similarity to known bioactive molecules suggests that it may serve as a scaffold for designing new drugs with improved pharmacokinetic profiles.

The integration of computational chemistry and molecular modeling has further enhanced the understanding of N-3-(pyrrolidin-1-yl)propylhydroxylamine's interactions with biological targets. These tools have been instrumental in predicting binding affinities and identifying potential drug candidates. By leveraging these technologies, researchers can optimize the compound's structure to enhance its efficacy and reduce side effects. This approach aligns with the broader trend in drug discovery towards precision medicine, where tailored therapies are designed based on individual patient needs.

In conclusion, N-3-(pyrrolidin-1-yl)propylhydroxylamine (CAS number 2228384-56-1) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features, coupled with recent advancements in synthetic chemistry and computational biology, position it as a valuable tool for developing novel therapeutics. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of the most pressing challenges in modern medicine.